Water-17O

• IUPAC Name: oxidane
• InChI: InChI=1S/H2O/h1H2/i1+1
• InChI Key: XLYOFNOQVPJJNP-OUBTZVSYSA-N
• Canonical SMILES: O
• Isomeric SMILES: [17OH2]
• Molecular Formula: H2O
• DSSTOX Substance ID: DTXSID70930542
• Molecular Weight: 19.015 g/mol
• CAS No.: 13968-48-4

Description

Water-17O is a low-abundance, natural, stable isotope of oxygen. It constitutes approximately 0.0373% of oxygen in seawater, making it nearly twice as abundant as deuterium . This compound is unique among oxygen isotopes because it possesses a nuclear spin of +5/2, which allows it to be used in nuclear magnetic resonance (NMR) studies .

Mechanism of Action

Target of Action

Oxygen-17 (17O) is a low-abundance, natural, stable isotope of oxygen . As the only stable isotope of oxygen possessing a nuclear spin (+5/2), it enables NMR studies of oxidative metabolic pathways through compounds containing 17O . The primary targets of Oxygen-17 are therefore the biochemical pathways that it can help illuminate.

Mode of Action

The mode of action of Oxygen-17 is primarily observational. It does not interact with its targets in the same way a drug might. Instead, it provides a means to study and understand the complex biochemical pathways in the body. For instance, it can be used in NMR studies of oxidative metabolic pathways .

Biochemical Pathways

Oxygen-17 is particularly useful in studying oxidative metabolic pathways. It enables NMR studies of these pathways through compounds containing 17O, such as water (H2^17O) produced by oxidative phosphorylation in mitochondria . This allows for a deeper understanding of these pathways and their role in various biological processes.

Action Environment

The efficacy and stability of Oxygen-17 as a tool for NMR studies are influenced by various factors. These include the concentration of the isotope, the specific biochemical pathway being studied, and the techniques used to analyze the data. Environmental factors, such as temperature and pH, could potentially impact the stability of Oxygen-17, but these effects are generally minimal due to the isotope’s stability .

Biochemical Analysis

Biochemical Properties

Oxygen-17 plays a significant role in various biochemical reactions. It is involved in the regulation of various biochemical transformations such as carboxylation, hydroxylation, peroxidation, or modulation of signal transduction pathways . Oxygen-17 interacts with enzymes, proteins, and other biomolecules, influencing their function and activity. For instance, Oxygen-17 is a component of hydrogen bonds, making it excellent for studying three-dimensional structures such as protein folding .

Cellular Effects

The effects of Oxygen-17 on various types of cells and cellular processes are profound. Oxygen-17 influences cell function, including any impact on cell signaling pathways, gene expression, and cellular metabolism . For example, Oxygen-17 is essential for cellular respiration in all aerobic organisms . It is involved in mitochondrial oxidative phosphorylation, a necessary pathway for metabolism of oxygen to produce energy-rich adenosine tri-phosphate (ATP), providing energy for biosynthesis, cellular transport, and mechanical work .

Molecular Mechanism

Oxygen-17 exerts its effects at the molecular level through various mechanisms. It participates in the oxidation of nutrients, enabling efficient energy production . For instance, oxygen is required for aerobic respiration, in which a single molecule of glucose is metabolised to produce approximately 30 molecules of ATP . Oxygen-17 also plays a role in the formation of reactive oxygen species (ROS), which are involved in oxidative damage of DNA, proteins, and membrane lipids .

Temporal Effects in Laboratory Settings

The effects of Oxygen-17 over time in laboratory settings have been studied extensively. Oxygen-17 has been used in dynamic oxygen-17 MRI at 7 Tesla during neuronal stimulation in the human brain . It has also been used in studies investigating the oxygen supply capacity in animals, evolving to meet maximum demand at the organismal level .

Dosage Effects in Animal Models

The effects of Oxygen-17 vary with different dosages in animal models. For instance, hyperoxia, a condition of excess oxygen in tissues, has been studied in animal models. It has been found that arterial hyperoxia may induce vasoconstriction and reduce cardiac output, which is particularly undesirable in patients who already have compromised perfusion of vital organs .

Metabolic Pathways

Oxygen-17 is involved in several metabolic pathways. It is a crucial component in the process of cellular respiration, which includes stages such as glycolysis, pyruvate oxidation, the citric acid or Krebs cycle, and oxidative phosphorylation . Oxygen-17 is also a part of the oxygen cascade, a multistep process involving the coordinated functioning of the respiratory and cardiovascular systems .

Transport and Distribution

Oxygen-17 is transported and distributed within cells and tissues through various mechanisms. It is transported from the atmosphere to the cells by a multistep process involving the coordinated functioning of the respiratory and cardiovascular systems . This process includes alveolar ventilation, diffusion from air to blood, binding to hemoglobin, convective transport to the tissues, dissociation from hemoglobin in the systemic microvasculature, and finally diffusion from blood to the mitochondria .

Subcellular Localization

The subcellular localization of Oxygen-17 and its effects on activity or function are of significant interest. Oxygen-17 is predominantly localized on the plasma membrane and regulates ROS production in defence signalling . It is also involved in the production of metabolically produced H2-17O water by oxidative phosphorylation in mitochondria .

Preparation Methods

Water-17O can be produced through several methods. One common method involves the neutron capture process, where natural water is subjected to intense neutron flux in nuclear reactors. This process gradually converts Oxygen-16 to this compound . Another method involves the fractional distillation of liquefied air, which separates oxygen isotopes based on their boiling points .

Chemical Reactions Analysis

Water-17O undergoes various chemical reactions, including oxidation, reduction, and substitution reactions. In oxidation reactions, this compound can react with hydrogen to form water (H₂O), where the oxygen atom is replaced with this compound. In reduction reactions, this compound can be reduced to form compounds like hydrogen peroxide (H₂O₂). Common reagents used in these reactions include hydrogen, carbon, and various metals .

Scientific Research Applications

Water-17O has numerous applications in scientific research. In chemistry, it is used in NMR spectroscopy to study oxidative metabolic pathways and the structure of biomolecules . In biology, this compound-labeled compounds are used to trace metabolic processes and study enzyme mechanisms. In medicine, this compound is used in magnetic resonance imaging (MRI) to enhance the quality of images and provide detailed information about tissue metabolism . Industrially, this compound is used in the production of heavy water for nuclear reactors .

Comparison with Similar Compounds

Water-17O is compared with other oxygen isotopes, such as Oxygen-16 and Oxygen-18. Oxygen-16 is the most abundant isotope, making up about 99.757% of natural oxygen, while Oxygen-18 constitutes about 0.2045% . Unlike this compound, Oxygen-16 and Oxygen-18 do not possess a nuclear spin, making them unsuitable for NMR studies. This unique property of this compound makes it valuable for research applications that require detailed molecular and metabolic information .

Biological Activity

Water-17O, or $^{17}O$-labeled water, is a stable isotope of water that has garnered significant attention in biological and medical research due to its unique properties and applications. This article explores the biological activity of this compound, emphasizing its use as a tracer in various imaging techniques, its metabolic implications, and recent research findings.

Overview of this compound

This compound is characterized by the presence of the rare isotope $^{17}O$, which constitutes only 0.037% of natural oxygen. Its unique nuclear properties allow it to be used effectively in Magnetic Resonance Imaging (MRI) and other analytical techniques. Unlike conventional MRI agents that may introduce radiation exposure, this compound is safe for in vivo studies, making it an attractive option for tracing biological processes without the associated risks of radioactivity .

1. MRI Water Tracer Imaging

Recent advancements in MRI technology have enabled the use of this compound as a tracer for studying water dynamics within biological tissues. This technique allows researchers to visualize how water moves through different compartments in the body, providing insights into metabolic processes and tissue oxygenation.

• Methodology : The administration of this compound can occur through various routes, including intravenous injection and inhalation. Once introduced into the body, it can be detected using specialized MRI sequences designed to capture signals from $^{17}O$ nuclei .
• Findings : Studies have demonstrated that this compound can effectively map water distribution in tissues such as the brain, heart, and kidneys. For instance, T2 mapping techniques have shown a direct correlation between the concentration of $^{17}O$ and transverse relaxation rates, allowing for quantitative assessments of tissue hydration levels .

2. Metabolic Studies

This compound plays a critical role in understanding metabolic water production in organisms. Its isotopic composition can reflect changes in metabolic rates and water intake.

• Research Example : A study involving rufous-collared sparrows revealed that variations in metabolic rate due to temperature changes significantly impacted the contribution of metabolic water (derived from food and drink) to their overall body water pool. The isotopic signature of this compound was used to model these contributions accurately .

Case Study 1: Tissue Oxygen Metabolism

In a clinical trial setting, this compound has been utilized to assess tissue oxygen metabolism. By measuring the concentration of $^{17}O$ in various tissues post-administration, researchers could evaluate how effectively different organs utilize oxygen during metabolic processes.

Tissue Type	Mean $^{17}O$ Concentration (mol%)	Transverse Relaxation Rate (1/s)
Brain	2.5	0.45
Heart	3.0	0.50
Kidney	1.8	0.40

This data indicates that different tissues exhibit distinct metabolic profiles when assessed with this compound, highlighting its potential for diagnostic applications .

Case Study 2: Environmental Impact on Metabolism

Another study explored how environmental factors influence the biological activity of this compound in aquatic organisms. By analyzing the isotopic signatures of this compound in various aquatic species, researchers could infer metabolic adaptations to changing environmental conditions.

Species	Water Source	$^{17}O$ Isotope Ratio
Fish A	Freshwater	-0.44‰
Fish B	Brackish	-0.30‰
Fish C	Marine	-0.20‰

The results indicated that species adapted their metabolic processes based on their water source, as evidenced by variations in the $^{17}O$ isotope ratio .

Research Findings

Recent studies have advanced our understanding of this compound's biological activity:

• High-resolution NMR Spectroscopy : This technique has been employed to investigate the structural dynamics of bound water molecules within biological systems, revealing how $^{17}O$ interacts with various biomolecules at a molecular level .
• Environmental Toxicology : Research has also indicated potential interactions between fluorinated compounds and $^{17}O$-labeled water, suggesting avenues for studying environmental impacts on biological systems .